
2-Iodo-L-phenylalanine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Iodo-l-phenylalanine

Cat. No.: B556763 Get Quote

An in-depth analysis of 2-Iodo-L-phenylalanine reveals its specific molecular characteristics,

crucial for its application in advanced biochemical and pharmaceutical research. This

compound serves as a significant tool in protein engineering and radiolabeling.[1]

Molecular Formula and Weight
The fundamental chemical properties of 2-Iodo-L-phenylalanine are summarized below.

These data are essential for researchers in stoichiometry, solution preparation, and analytical

characterizations.

Property Value Source

Molecular Formula C₉H₁₀INO₂ [1][2][3]

Molecular Weight 291.09 g/mol [2]

Alternate Molecular Weight 291.1 g/mol [1][3]

The slight variation in molecular weight values is attributable to differences in calculation

methods and rounding conventions by various chemical data providers.

Chemical Identifiers and Synonyms
For unambiguous identification in research and procurement, a comprehensive list of identifiers

and alternative names is provided.
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Identifier Type Value

IUPAC Name (2S)-2-amino-3-(2-iodophenyl)propanoic acid

CAS Number 167817-55-2

Synonyms
L-Phe(2-I)-OH, o-Iodo-L-phenylalanine, (S)-2-

Amino-3-(2-iodophenyl)propionic acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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